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Introduction

Nourseothricin sulfate (NTC) is a streptothricin-class aminoglycoside antibiotic highly effective
for the selection of genetically modified organisms, including a wide array of plant species.[1]
Its mode of action involves the inhibition of protein synthesis by inducing miscoding, leading to
the death of non-resistant cells.[1][2] Resistance to Nourseothricin is conferred by the
Nourseothricin N-acetyltransferase (NAT) gene, which inactivates the antibiotic through
acetylation.[1] This application note provides detailed protocols for using Nourseothricin sulfate
as a selection agent in plant transformation, along with key data and visual guides to facilitate
its successful implementation in research and development.

Key Advantages of Nourseothricin Sulfate:

» High Stability: Nourseothricin is stable over a wide range of pH and temperatures, ensuring
consistent selection pressure in plant tissue culture media.[3]

o Broad-Spectrum Activity: It is effective against a wide range of prokaryotic and eukaryotic
organisms, making it versatile for various research applications.
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» No Cross-Reactivity: Nourseothricin does not exhibit cross-reactivity with other commonly
used aminoglycoside antibiotics like Kanamycin or Hygromycin, allowing for its use in multi-
gene stacking applications.

o Clear Selection: It provides a clear distinction between transformed and non-transformed
cells, reducing the likelihood of escapes.

Data Presentation
Recommended Working Concentrations of
Nourseothricin Sulfate for Plant Selection

The optimal concentration of Nourseothricin sulfate for selection varies depending on the plant
species and the specific tissue being cultured. It is crucial to perform a kill curve experiment to
determine the minimal concentration required to effectively inhibit the growth of non-
transformed tissues. The following table provides a summary of recommended starting
concentrations for various plant species.

Recommended
Plant Species Explant Type Nourseothricin
Concentration (ug/mL)

Arabidopsis thaliana Seeds/Seedlings 50 - 200
Oryza sativa (Rice) Callus 20 - 200
Nicotiana tabacum (Tobacco) Leaf Discs 100
Daucus carota (Carrot) Callus 100
Lotus corniculatus 50

Data compiled from multiple sources.

Comparison with Other Selection Agents

While direct comparative studies on transformation efficiency are limited, Nourseothricin is
considered a highly effective selection agent. Unlike Kanamycin, which can sometimes allow
for the regeneration of non-transgenic "escapes," Nourseothricin typically results in a more

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

stringent selection. Hygromycin is also a potent selection agent, and the choice between
Nourseothricin and Hygromycin may depend on the specific plant species and the resistance
cassette available in the transformation vector.

Experimental Protocols
Preparation of Nourseothricin Sulfate Stock Solution

o Weighing: Accurately weigh the desired amount of Nourseothricin sulfate powder in a sterile
container.

» Dissolving: Dissolve the powder in sterile distilled water to a final concentration of 50 mg/mL.
Nourseothricin is highly soluble in water.

 Sterilization: Filter-sterilize the solution through a 0.22 pum syringe filter into a sterile tube.

o Storage: Store the stock solution in aliquots at -20°C. The stock solution is stable for at least
one year when stored properly.

Agrobacterium-mediated Transformation of Arabidopsis
thaliana (Floral Dip Method)

This protocol is adapted from established floral dip methods.
e Plant Growth: Grow Arabidopsis thaliana plants until they start flowering.
o Agrobacterium Culture:

o Inoculate a single colony of Agrobacterium tumefaciens carrying the binary vector with the
NAT resistance gene into 5 mL of LB medium with appropriate antibiotics. Grow overnight
at 28°C with shaking.

o Use the overnight culture to inoculate a larger volume of LB medium and grow until the
ODG600 reaches approximately 1.5-2.0.

o Pellet the Agrobacterium cells by centrifugation and resuspend in infiltration medium (5%
sucrose solution containing 0.02-0.05% Silwet L-77).
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» Floral Dip:

o Invert the Arabidopsis plants and dip the inflorescences into the Agrobacterium
suspension for 30-60 seconds.

o Place the treated plants in a humid environment for 16-24 hours.

o Return the plants to their normal growing conditions and allow them to set seed.

e Seed Selection:

Harvest the T1 seeds and surface sterilize them.

[e]

o

Plate the sterilized seeds on Murashige and Skoog (MS) medium containing 50-100 pg/mL
Nourseothricin sulfate.

o

Incubate the plates under a 16-hour light/8-hour dark photoperiod at 22°C.

[¢]

Transgenic seedlings will appear green and healthy, while non-transgenic seedlings will be
bleached and eventually die.

o Transplanting: Transfer the putative transgenic seedlings to soil and grow to maturity.

Agrobacterium-mediated Transformation of Nicotiana
tabacum (Tobacco) (Leaf Disc Method)

This protocol is based on standard tobacco transformation procedures.
o Explant Preparation:
o Use young, fully expanded leaves from sterile, in vitro-grown tobacco plants.
o Cut the leaves into small discs (approximately 1 cm in diameter), avoiding the midrib.

o Agrobacterium Culture: Prepare the Agrobacterium culture as described in the Arabidopsis
protocol. Resuspend the final pellet in liquid MS medium.

o Co-cultivation:

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Immerse the leaf discs in the Agrobacterium suspension for 5-10 minutes.
o Blot the discs on sterile filter paper to remove excess bacteria.

o Place the leaf discs on co-cultivation medium (MS medium with appropriate hormones for
callus induction, e.g., BAP and NAA) and incubate in the dark for 2-3 days at 25°C.

» Selection and Regeneration:

o Transfer the leaf discs to selection medium (co-cultivation medium supplemented with 100
pg/mL Nourseothricin sulfate and an antibiotic to kill residual Agrobacterium, e.g.,
Cefotaxime).

o Subculture the explants to fresh selection medium every 2-3 weeks.
o Transformed calli will proliferate and eventually regenerate shoots.
e Rooting and Acclimatization:

o Excise the regenerated shoots and transfer them to rooting medium (MS medium without
hormones or with a low concentration of auxin).

o Once a healthy root system has developed, transfer the plantlets to soil and acclimatize
them to greenhouse conditions.

Agrobacterium-mediated Transformation of Oryza sativa
(Rice)

This protocol is based on callus-based rice transformation methods.
e Callus Induction:
o Sterilize mature rice seeds and place them on callus induction medium.
o Incubate in the dark at 28°C for 3-4 weeks until embryogenic calli are formed.

o Agrobacterium Culture: Prepare the Agrobacterium culture as described previously.
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e Co-cultivation:
o Immerse the embryogenic calli in the Agrobacterium suspension for 15-30 minutes.
o Blot the calli and place them on co-cultivation medium.
o Incubate in the dark for 3 days at 25°C.

» Selection and Regeneration:
o Wash the calli with sterile water containing an antibiotic to remove Agrobacterium.
o Transfer the calli to selection medium containing 50-75 pg/mL Nourseothricin sulfate.
o Subculture the calli on fresh selection medium every 3-4 weeks.

o Once resistant calli are established, transfer them to regeneration medium to induce shoot
formation.

e Rooting and Acclimatization:
o Transfer the regenerated shoots to rooting medium.
o Acclimatize the rooted plantlets to greenhouse conditions.

Visualizations
Mechanism of Nourseothricin Action and Resistance
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Caption: Mechanism of Nourseothricin action and NAT-mediated resistance.

Agrobacterium-mediated T-DNA Transfer Workflow
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Caption: Workflow of T-DNA transfer from Agrobacterium to a plant cell.
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Caption: General workflow for plant transformation using Nourseothricin selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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